Cas no 84025-81-0 ((2R)-2-(methoxymethyl)pyrrolidine)

(2R)-2-(Methoxymethyl)pyrrolidine is a chiral pyrrolidine derivative featuring a methoxymethyl substituent at the 2-position. This compound is valued for its role as a versatile building block in asymmetric synthesis, particularly in pharmaceutical and agrochemical applications. Its stereochemical purity (R-configuration) makes it useful for constructing enantioselective catalysts or ligands, enhancing reaction selectivity. The methoxymethyl group offers functionalization potential, enabling further derivatization while maintaining stability under typical reaction conditions. Its pyrrolidine core contributes to conformational rigidity, aiding in the design of bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Suitable for research and industrial-scale applications requiring chiral amine intermediates.
(2R)-2-(methoxymethyl)pyrrolidine structure
84025-81-0 structure
Product Name:(2R)-2-(methoxymethyl)pyrrolidine
CAS No:84025-81-0
MF:C6H13NO
MW:115.173521757126
MDL:MFCD00066219
CID:90866
PubChem ID:671216
Update Time:2025-05-27

(2R)-2-(methoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(Methoxymethyl)pyrrolidine
    • (R)-(-)-2-(Methoxymethyl)pyrrolidine
    • O-Methyl-D-prolinol
    • (2R)-2-(Methoxymethyl)-pyrrolidine
    • (R)-2-Methoxymethylpyrrolidine
    • (R)-2-Methoxymethyl-pyrrolidine
    • D-Prolinol methyl ether
    • (2R)-2-(methoxymethyl)pyrrolidine
    • PYRROLIDINE, 2-(METHOXYMETHYL)-, (2R)-
    • (2R)-2-(Methoxymethyl)-pyrrolidine
    • PubChem8186
    • H-D-PRO-OL(ME)
    • 2-(R)-methoxymethylpyrrolidine
    • 2beta-(Methoxymethyl)pyrrolidine
    • CHPRFKYDQRKRRK-ZCFIWIBFSA-N
    • (2r)-2-met
    • (2R)-2-(Methoxymethyl)pyrrolidine (ACI)
    • Pyrrolidine, 2-(methoxymethyl)-, (R)- (ZCI)
    • (R)-2-(Methoxymethyl)pyrrolidin
    • AKOS015851503
    • EN300-314248
    • (R)-(-)-2-(Methoxymethyl)pyrrolidine, 99%
    • SY013140
    • TS-01599
    • MFCD00066219
    • (2r)-2-methoxymethyl-pyrrolidine
    • (R)-2-(Methoxymethyl)-pyrrolidine
    • (R)-(-)-2-(Methoxymethyl)pyrrolidine, >=98.0% (sum of enantiomers, GC)
    • 84025-81-0
    • (R)-(+)-2-(METHOXYMETHYL)PYRROLIDINE
    • AC-23478
    • M1169
    • SCHEMBL59330
    • AM81456
    • CS-W002305
    • STR08865
    • MDL： MFCD00066219
    • Inchi： 1S/C6H13NO/c1-8-5-6-3-2-4-7-6/h6-7H,2-5H2,1H3/t6-/m1/s1
    • InChI Key： CHPRFKYDQRKRRK-ZCFIWIBFSA-N
    • SMILES： C([C@@H]1NCCC1)OC
    • BRN： 4229755

Computed Properties

  • Exact Mass: 115.1
  • Monoisotopic Mass: 115.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 65.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: Yellow transparent liquid
  • Density: 0.932 g/mL at 20 °C(lit.)
  • Boiling Point: 61-62 °C/40 mmHg
  • Flash Point: Fahrenheit: 113 ° f
    Celsius: 45 ° c
  • Refractive Index: n20/D 1.446
  • PSA: 21.26000
  • LogP: 0.71360
  • Solubility: (mg/m1)
  • Sensitiveness: Air Sensitive
  • Specific Rotation: -2.4 º (c=2% in benzene)
  • Optical Activity: [α]20/D −2.4±0.3°, c = 2% in benzene

(2R)-2-(methoxymethyl)pyrrolidine Security Information

  • Symbol: GHS02 GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 1993C 3 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： 26-36
  • FLUKA BRAND F CODES：3-10-34
  • Hazardous Material Identification： Xi
  • HazardClass：3
  • PackingGroup：III
  • Storage Condition：2-8 °C

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(2R)-2-(methoxymethyl)pyrrolidine Production Method

Production Method 1

344-25-2 344-25-2
84025-81-0 84025-81-0
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  rt; 1 h, reflux
1.2 Reagents: Potassium hydroxide Solvents: Water ;  15 min, reflux
1.3 Reagents: Methyl formate ;  1 h, 0 °C; 2 h, 0 °C
1.4 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  -60 °C; overnight, -60 °C → rt; 15 min, reflux
1.5 Reagents: Hydrochloric acid Solvents: Water
1.6 Reagents: Potassium hydroxide Solvents: Water ;  rt; 5 h, reflux
Reference
Iterative assembly line synthesis of polypropionates with full stereocontrol
Bootwicha, Teerawut; et al, Nature Chemistry, 2017, 9(9), 896-902

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Amadis Chemical Company Limited
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(CAS:84025-81-0)(2R)-2-(methoxymethyl)pyrrolidine
Order Number:A864188
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:45
Price ($):265.0/1322.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:84025-81-0)(2R)-2-(methoxymethyl)pyrrolidine
A864188
Purity:99%/99%
Quantity:5g/25g
Price ($):265.0/1322.0
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